Cas no 89943-04-4 (N-(2-Pyridylamino)ethanol)

N-(2-Pyridylamino)ethanol is a versatile organic compound featuring both pyridine and ethanolamine functional groups, making it a valuable intermediate in synthetic chemistry. Its bifunctional structure enables applications in coordination chemistry, where it acts as a chelating ligand for metal ions, and in pharmaceutical research, where it serves as a precursor for bioactive molecules. The compound exhibits good solubility in polar solvents, facilitating its use in homogeneous reaction systems. Its stability under standard conditions and compatibility with various reaction conditions further enhance its utility in organic synthesis and material science. The presence of reactive amino and hydroxyl groups allows for selective derivatization, broadening its applicability in specialized chemical syntheses.
N-(2-Pyridylamino)ethanol structure
N-(2-Pyridylamino)ethanol structure
Product Name:N-(2-Pyridylamino)ethanol
CAS No:89943-04-4
MF:C7H10N2O
MW:138.167101383209
MDL:MFCD02069070
CID:712535
PubChem ID:420844
Update Time:2025-11-01

N-(2-Pyridylamino)ethanol Chemical and Physical Properties

Names and Identifiers

    • 2-(Pyridin-2-ylamino)ethanol
    • N-(2-Pyridylamino)ethanol
    • Ethanol,2-(2-pyridinylamino)-
    • N-(2-Pyridylamino)et
    • 2-(pyridin-2-ylamino)ethanol(SALTDATA: FREE)
    • 2-pyridin-2-ylamino-ethanol
    • 2-(2-Pyridinylamino)ethanol (ACI)
    • Ethanol, 2-(2-pyridylamino)- (6CI, 7CI)
    • 2-[(Pyridin-2-yl)amino]ethan-1-ol
    • 2-[(Pyridin-2-yl)amino]ethanol
    • N-(2-Pyridyl)ethanolamine
    • NSC 128128
    • AS-76005
    • SDCCGMLS-0064652.P001
    • AE-641/00646003
    • CS-W016492
    • 89943-04-4
    • MFCD02069070
    • DTXSID80329529
    • Ethanol, 2-(2-pyridinylamino)-
    • 2-(2-Hydroxyethylamino)-pyridine
    • SCHEMBL245224
    • Oprea1_875835
    • N-(2-pyridyl)amino-1-ethanol
    • DA-01348
    • N-pyridylethanolamine
    • 2-(2-pyridyl)aminoethanol
    • AKOS008923003
    • Oprea1_174141
    • SB53802
    • EN300-35650
    • 2-(2-Hydroxyethylamino)pyridine
    • 2-(Pyridin-2-ylamino)ethanol, AldrichCPR
    • D82807
    • AB00073823-01
    • Z31212159
    • AB00073823-02
    • UYLOQLKUWBXBBN-UHFFFAOYSA-N
    • MDL: MFCD02069070
    • Inchi: 1S/C7H10N2O/c10-6-5-9-7-3-1-2-4-8-7/h1-4,10H,5-6H2,(H,8,9)
    • InChI Key: UYLOQLKUWBXBBN-UHFFFAOYSA-N
    • SMILES: OCCNC1C=CC=CN=1

Computed Properties

  • Exact Mass: 138.07900
  • Monoisotopic Mass: 138.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 87.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 45.2Ų

Experimental Properties

  • PSA: 45.15000
  • LogP: 0.55880

N-(2-Pyridylamino)ethanol Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H302
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 22
  • Hazardous Material Identification: Xn

N-(2-Pyridylamino)ethanol Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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N-(2-Pyridylamino)ethanol Production Method

Production Method 1

Reaction Conditions
1.1 Catalysts: Alumina ,  Potassium fluoride ;  0.25 h
Reference
Amination of halopyridines on KF-alumina under microwave irradiation
Yang, De-Hong; Yang, Ben-Yong; Chen, Zhen-Chu; Chen, Song-Ying, Journal of Chemical Research, 2006, (9), 600-601

Production Method 2

Reaction Conditions
1.1 Reagents: Pyridine Solvents: Pyridine ;  1 h, 210 °C
Reference
Synthesis of a β-strand mimetic based on a pyridine scaffold
Blomberg, David; Brickmann, Kay; Kihlberg, Jan, Tetrahedron, 2006, 62(47), 10937-10944

Production Method 3

Reaction Conditions
1.1 Solvents: Dimethyl sulfoxide ;  rt; rt → 50 °C; 48 h, 50 °C
Reference
A mild, catalyst-free synthesis of 2-aminopyridines
Poola, Bhaskar; Choung, Wonken; Nantz, Michael H., Tetrahedron, 2008, 64(48), 10798-10801

Production Method 4

Reaction Conditions
1.1 48 h, 140 °C; 140 °C → rt
1.2 Reagents: Sodium carbonate Solvents: Dichloromethane ,  Water ;  rt
Reference
Engineering N-(2-pyridyl)aminoethyl alcohols as potential precursors of thermolabile protecting groups
Chmielewski, Marcin K.; Tykarska, Ewa; Markiewicz, Wojciech T.; Rypniewski, Wojciech, New Journal of Chemistry, 2012, 36(3), 603-612

Production Method 5

Reaction Conditions
1.1 Reagents: Ammonium formate ,  Silica Catalysts: Zinc Solvents: Methanol ;  10 min, rt
Reference
An Improved Rapid and Mild Deoxygenation of Amine N-oxides
Rajesh, Y. B. R. D., Journal of Heterocyclic Chemistry, 2018, 55(2), 486-491

Production Method 6

Reaction Conditions
1.1 22 h, 12 °C
1.2 Solvents: Water ;  0 °C
Reference
Synthesis of Rosiglitazone
Lei, Qin; Bing, Guang; Wang, Liang-bing; Wei, Yong-zhi; Zhang, Guo-lin, Sichuan Daxue Xuebao, 2003, 35(3), 107-109

Production Method 7

Reaction Conditions
1.1 Solvents: Ethanolamine ;  24 h, 160 °C
1.2 Reagents: Potassium carbonate Solvents: Chloroform ,  Water ;  cooled
Reference
Novel thermolabile protecting groups with higher stability at ambient temperature
Chmielewski, Marcin K., Tetrahedron Letters, 2012, 53(6), 666-669

N-(2-Pyridylamino)ethanol Raw materials

N-(2-Pyridylamino)ethanol Preparation Products

N-(2-Pyridylamino)ethanol Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:89943-04-4)N-(2-Pyridylamino)ethanol
Order Number:A938669
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 15:27
Price ($):248.0
Email:sales@amadischem.com

Additional information on N-(2-Pyridylamino)ethanol

Comprehensive Overview of N-(2-Pyridylamino)ethanol (CAS No. 89943-04-4): Properties, Applications, and Industry Insights

N-(2-Pyridylamino)ethanol (CAS No. 89943-04-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique molecular structure. This compound, featuring a pyridine ring linked to an ethanolamine moiety, serves as a versatile intermediate in synthetic chemistry. Its CAS registry number 89943-04-4 ensures precise identification across global databases, making it a critical reference for researchers and manufacturers alike.

In recent years, the demand for N-(2-Pyridylamino)ethanol has surged in parallel with advancements in drug discovery and material science. Its role as a ligand precursor or chelating agent has been explored in catalysis and coordination chemistry. Industry professionals frequently search for "89943-04-4 synthesis methods" or "N-(2-Pyridylamino)ethanol solubility," reflecting its technical relevance. The compound's hydrogen-bonding capacity and polarity make it valuable for designing biocompatible polymers and pharmaceutical formulations.

From an SEO perspective, trending queries like "alternative to N-(2-Pyridylamino)ethanol" or "CAS 89943-04-4 safety data" highlight user concerns about sustainable chemistry and regulatory compliance. The compound's low environmental persistence aligns with the growing focus on green chemistry principles. Analytical techniques such as HPLC purity testing and NMR characterization are often associated with this compound in scholarly literature.

The physical properties of N-(2-Pyridylamino)ethanol (e.g., melting point, boiling point) are frequently documented in chemical databases, while its derivatives show promise in antimicrobial applications. Researchers investigating "pyridine-based ethanolamine derivatives" or "89943-04-4 patent applications" contribute to its expanding industrial footprint. Notably, its compatibility with aqueous systems makes it suitable for bioconjugation experiments in life sciences.

Emerging studies explore the compound's potential in electronic materials, particularly as a surface modifier for conductive polymers. The CAS No. 89943-04-4 is increasingly referenced in nanotechnology discussions, especially regarding molecular self-assembly. As regulatory frameworks evolve, proper handling protocols and storage conditions for this compound remain high-priority topics in laboratory safety guidelines.

In conclusion, N-(2-Pyridylamino)ethanol represents a multifaceted compound bridging academic research and industrial innovation. Its CAS registry number 89943-04-4 serves as a universal identifier for quality control, while ongoing investigations into its structure-activity relationships continue to unlock novel applications across interdisciplinary fields.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:89943-04-4)N-(2-Pyridylamino)ethanol
A938669
Purity:99%
Quantity:5g
Price ($):248.0
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